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Compound of Interest

Compound Name: JNJ-26070109

Cat. No.: B15615440 Get Quote

JNJ-26070109 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability in solution and proper storage

conditions for JNJ-26070109.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for JNJ-26070109 powder?

A1: JNJ-26070109 as a solid powder should be stored at -20°C for up to 3 years or at 4°C for

up to 2 years.

Q2: How should I prepare and store stock solutions of JNJ-26070109?

A2: It is recommended to prepare a stock solution in DMSO. This stock solution can be stored

at -80°C for up to 6 months or at -20°C for up to 1 month[1][2]. To avoid repeated freeze-thaw

cycles, it is best practice to aliquot the stock solution into smaller, single-use volumes.

Q3: What is the recommended solvent for preparing a stock solution?

A3: Dimethyl sulfoxide (DMSO) is a suitable solvent for preparing stock solutions of JNJ-
26070109. A solubility of 100 mg/mL (182.69 mM) in DMSO can be achieved, potentially

requiring sonication at a temperature below 60°C.
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Q4: How stable are diluted, working solutions of JNJ-26070109?

A4: Specific quantitative stability data for diluted working solutions of JNJ-26070109 is not

readily available in published literature. The general recommendation from suppliers is to

prepare working solutions for in vivo experiments freshly and use them on the same day. If your

experimental protocol requires the use of a working solution over an extended period, it is

advisable to conduct your own stability assessment.

Q5: Are there any known degradation products of JNJ-26070109?

A5: Currently, there is no publicly available information detailing the specific degradation

products of JNJ-26070109.
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Issue Potential Cause Recommended Solution

Precipitation in stock solution

upon storage

- Improper storage

temperature. - Exceeded

storage duration. - Solvent

evaporation.

- Ensure the stock solution is

stored at the recommended

-80°C or -20°C. - Do not use

stock solutions beyond the

recommended storage period

(6 months at -80°C, 1 month at

-20°C)[1][2]. - Use tightly

sealed vials to prevent solvent

evaporation. If precipitation is

observed, gently warm and

sonicate the solution to

attempt redissolution. If it does

not redissolve, it is

recommended to prepare a

fresh stock solution.

Inconsistent experimental

results

- Degradation of JNJ-

26070109 in working solution.

- Repeated freeze-thaw cycles

of the stock solution.

- Prepare fresh working

solutions for each experiment

and use them promptly. -

Aliquot the stock solution after

preparation to minimize freeze-

thaw cycles.

Difficulty dissolving JNJ-

26070109 powder

- Use of an inappropriate

solvent.

- For stock solutions, use

DMSO. For complete

dissolution, gentle warming

and/or sonication may be

necessary. For in vivo working

solutions, follow the

recommended co-solvent

protocols.

Data Summary
Storage Conditions
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Form Temperature Duration Citation

Powder -20°C 3 years

4°C 2 years

Stock Solution (in

Solvent)
-80°C 6 months [1][2]

-20°C 1 month [1][2]

Solubility
Solvent Concentration Notes

DMSO 100 mg/mL (182.69 mM)
Sonication at <60°C may be

required.

Experimental Protocols
Preparation of In Vivo Working Solutions
For animal experiments, JNJ-26070109 is typically administered in a vehicle containing co-

solvents to ensure solubility. Below are example protocols that yield a clear solution of at least

5 mg/mL.

Protocol 1: PEG300, Tween-80, and Saline

Prepare a 50 mg/mL stock solution of JNJ-26070109 in DMSO.

For a 1 mL working solution, take 100 µL of the DMSO stock solution.

Add 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is homogenous.

Add 450 µL of saline to reach the final volume of 1 mL.

Protocol 2: SBE-β-CD in Saline
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Prepare a 50 mg/mL stock solution of JNJ-26070109 in DMSO.

For a 1 mL working solution, take 100 µL of the DMSO stock solution.

Add 900 µL of a 20% SBE-β-CD solution in saline and mix thoroughly.

Protocol 3: Corn Oil

Prepare a 50 mg/mL stock solution of JNJ-26070109 in DMSO.

For a 1 mL working solution, take 100 µL of the DMSO stock solution.

Add 900 µL of corn oil and mix until uniform.

Note: This formulation should be used with caution for dosing periods exceeding two

weeks[1].

Visualizations
Experimental Workflow: Preparation of In Vivo Working
Solution

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15615440?utm_src=pdf-body
https://www.benchchem.com/product/b15615440?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11265520/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15615440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stock Solution Preparation

Working Solution Preparation (Protocol 1)

Application

JNJ-26070109 Powder

50 mg/mL Stock Solution

DMSO

Final Working Solution (≥ 5 mg/mL)

100 µL

PEG300

400 µL

Tween-80

50 µL

Saline

450 µL

In Vivo Experiment

Administer Freshly

Click to download full resolution via product page

Caption: Workflow for preparing an in vivo working solution of JNJ-26070109.

Signaling Pathway: JNJ-26070109 Mechanism of Action
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Target Cell (e.g., Gastric ECL Cell)

Gastrin

CCK2 Receptor

Binds & Activates

JNJ-26070109

Competitively Binds & Blocks

Downstream Signaling
(e.g., increased intracellular Ca2+)

Activates

Cellular Response
(e.g., Histamine Release, Acid Secretion)

Click to download full resolution via product page

Caption: JNJ-26070109 acts as a competitive antagonist at the CCK2 receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15615440#jnj-26070109-stability-in-solution-and-
storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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